Cas no 1270498-57-1 (1-(3-BROMO-5-FLUOROPHENYL)PENTAN-1-AMINE)

• Product Name: 1-(3-BROMO-5-FLUOROPHENYL)PENTAN-1-AMINE
• CAS No: 1270498-57-1
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 5582813
• PubChem ID: 65814910
• Update Time: 2023-08-11

1-(3-BROMO-5-FLUOROPHENYL)PENTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-BROMO-5-FLUOROPHENYL)PENTAN-1-AMINE
• Benzenemethanamine, 3-bromo-α-butyl-5-fluoro-
• 1270498-57-1
• AKOS015156062
• Y12860

• Inchi： 1S/C11H15BrFN/c1-2-3-4-11(14)8-5-9(12)7-10(13)6-8/h5-7,11H,2-4,14H2,1H3
• InChI Key： UGZORIVFGFYURV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CCCC)N)F

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 295.0±25.0 °C(Predicted)
• pka: 8.71±0.10(Predicted)